Neuromodulation
Neuromodulation
ICD: Z96.89Ontology ID: DOID:0080074
Description
Neuromodulation refers to the process by which nervous activity is regulated by endogenous or exogenous stimuli. It involves altering nerve activity through targeted delivery of electrical or chemical agents to specific neurological sites. This therapeutic approach is utilized to treat a wide range of conditions, including chronic pain, movement disorders, psychiatric disorders, and epilepsy, by restoring or optimizing neural circuit function. Devices or substances can be implanted or administered to achieve these effects.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
MAOA
基因: MAOAEnzyme
CHRNA7
基因: CHRNA7Ion Channel
MAOB
基因: MAOBEnzyme
DRD1
基因: DRD1Receptor
DRD5
基因: DRD5Receptor
HTR2A
基因: HTR2AReceptor
DRD2
基因: DRD2Receptor
HTR1A
基因: HTR1AReceptor
DRD3
基因: DRD3
DRD4
基因: DRD4
HTR2C
基因: HTR2C
CHRNB2
基因: CHRNB2
CHRND
基因: CHRND
CHRNE
基因: CHRNE
CHRNG
基因: CHRNG
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/12/2026

